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Compound of Interest

Compound Name: Sebacoyl chloride

Cat. No.: B094701 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical information on the safe handling, toxicity, and

safety precautions for sebacoyl chloride. The following sections detail the hazardous

properties of this chemical, exposure controls, and emergency procedures to ensure the safety

of laboratory and manufacturing personnel. All quantitative data has been summarized for

clarity, and key procedures are visualized to facilitate understanding and adherence to safety

protocols.

Hazard Identification and Classification
Sebacoyl chloride is a corrosive and toxic substance that requires careful handling. The

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a

clear framework for understanding its primary hazards.

Table 1: GHS Classification for Sebacoyl Chloride
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2][3][4][5]

Acute Toxicity, Dermal Category 1 / 2 / 3
H310/H311: Fatal/Toxic in

contact with skin[1][3][4]

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage[1][4][5]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage[1][2][3][4]

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation[4]

Corrosive to metals Category 1
H290: May be corrosive to

metals[2]

Note: The dermal toxicity category varies slightly between different suppliers, but all indicate

significant danger.

Toxicological Data
Understanding the quantitative toxicological data is crucial for risk assessment in any

experimental or manufacturing setting.

Table 2: Acute Toxicity Data for Sebacoyl Chloride
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Route of
Exposure

Species Test Value Reference

Oral Rat LD50 400 mg/kg [2][6][7]

Oral Mouse LD50 >1600 mg/kg [6][7]

Dermal Guinea Pig LD50 50 µL/kg [6][7]

Dermal Rabbit LD50 56 mg/kg [8]

Eye Irritation Rabbit Draize Test 45 µL
Severe Irritant[6]

[7]

Experimental Protocols and Handling
Adherence to strict protocols is mandatory when working with sebacoyl chloride to minimize

exposure risk.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is essential. The following diagram outlines the

correct donning and doffing procedure for PPE.

PPE Donning Procedure

PPE Doffing Procedure (Contaminated Area)

Inspect all PPE for damage Don inner gloves Don chemical resistant suit Don respirator (if required) Don chemical splash goggles and face shield Don outer gloves (over suit cuffs)

Remove outer gloves Remove chemical resistant suit Exit contaminated area Remove face shield and goggles Remove inner gloves Wash hands thoroughly

Click to download full resolution via product page

Caption: PPE Donning and Doffing Workflow.
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Methodology for PPE Selection:

Eye and Face Protection: Tightly fitting safety goggles and a face shield (minimum 8-inch)

are mandatory.[2]

Hand Protection: Handle with gloves. Gloves must be inspected prior to use. Use proper

glove removal technique to avoid skin contact.[2] The selected protective gloves have to

satisfy the specifications of Regulation (EU) 2016/425 and the standard EN 374 derived from

it.[2]

Body Protection: A complete suit protecting against chemicals is required.[2] The type of

protective equipment must be selected according to the concentration and amount of the

dangerous substance at the specific workplace.[2]

Respiratory Protection: If vapors or mists are generated, use a NIOSH/MSHA or European

Standard EN 149 approved respirator with an appropriate cartridge.[6]

Chemical Storage and Incompatibilities
Proper storage is critical to prevent hazardous reactions.

Table 3: Storage and Incompatibility

Parameter Recommendation

Storage Conditions

Store in a cool, dry, well-ventilated area in a

tightly closed container.[1][2] Moisture sensitive;

store under an inert gas like nitrogen is

recommended.[6]

Incompatible Materials
Water, moist air, strong bases, alcohols, strong

oxidizing agents, and metals.[6][9]

Hazardous Decomposition Products

Reacts with water to release toxic and corrosive

hydrogen chloride gas.[6] Thermal

decomposition may produce carbon monoxide

and carbon dioxide.[6]
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Emergency Procedures
Immediate and appropriate response to an exposure or spill is critical.

First Aid Measures
The following flowchart details the initial response to various exposure routes.
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Exposure Event

Skin Contact Eye Contact Inhalation Ingestion

Exposure to Sebacoyl Chloride

Immediately flush skin with plenty of water for at least 15 minutes

Skin

Immediately flush eyes with plenty of water for at least 15 minutes

Eye

Remove to fresh air

Inhalation

Do NOT induce vomiting

Ingestion

Remove all contaminated clothing and shoes

Get medical aid immediately

Remove contact lenses, if present and easy to do

Get medical aid immediately

If not breathing, give artificial respiration

If breathing is difficult, give oxygen

Get medical aid immediately

If victim is conscious, give a cupful of water

Never give anything by mouth to an unconscious person

Get medical aid immediately

Click to download full resolution via product page

Caption: First Aid Response to Exposure.

Experimental Protocol for First Aid:
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Skin Contact: Immediately flush the affected area with large amounts of water for at least 15

minutes while removing contaminated clothing.[6] Seek immediate medical attention.[6]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6] Seek immediate medical attention.[6]

Inhalation: Move the victim to fresh air.[6] If breathing is difficult, administer oxygen. If

breathing has stopped, begin artificial respiration.[6] Seek immediate medical attention.[6]

Ingestion: Do not induce vomiting.[6] If the victim is conscious and alert, give 2-4 cupfuls of

water.[7] Never give anything by mouth to an unconscious person.[6] Seek immediate

medical attention.[6]

Accidental Release Measures
A systematic approach is necessary to safely manage a spill of sebacoyl chloride.
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Spill Occurs

Evacuate personnel and ensure adequate ventilation

Don appropriate PPE (See PPE Workflow)

Contain spill with inert, non-combustible absorbent material (e.g., sand, vermiculite)

Do NOT use water or combustible materials like sawdust Collect absorbed material into a suitable, labeled container for disposal

Decontaminate the spill area

Dispose of waste as hazardous material according to regulations

Click to download full resolution via product page

Caption: Accidental Spill Response Workflow.

Methodology for Spill Cleanup:

Evacuate and Ventilate: Clear the area of all personnel and ensure adequate ventilation.[2]

Control and Contain: Absorb the spill with an inert, non-combustible material such as sand,

earth, or vermiculite.[1] Do not use combustible materials like sawdust.[7] Crucially, do not
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allow water to come into contact with the spilled material.[6]

Collect and Dispose: Carefully collect the absorbed material and place it into a suitable,

closed container for hazardous waste disposal.[2]

Decontaminate: Wash the spill site after the material pickup is complete.[3]

Fire Fighting Measures
While not highly flammable, sebacoyl chloride presents specific hazards in a fire.

Table 4: Fire Fighting Information

Parameter Details

Flammability
Non-flammable or combustible liquid with a flash

point >112 °C.[6]

Suitable Extinguishing Media Use foam, dry chemical, or carbon dioxide.[6]

Unsuitable Extinguishing Media
Do not use water. Reacts with water to produce

irritating and toxic hydrogen chloride gas.[6]

Specific Hazards

During a fire, irritating and highly toxic gases

may be generated by thermal decomposition or

combustion.[6] Containers may explode if

heated.[7]

Protective Equipment for Firefighters

Wear a self-contained breathing apparatus

(SCBA) in pressure-demand, MSHA/NIOSH

approved or equivalent, and full protective gear.

[6]

This guide is intended to provide a thorough overview of the safety and handling considerations

for sebacoyl chloride. Always consult the most recent Safety Data Sheet (SDS) from your

supplier before use and ensure all personnel are trained on the specific hazards and

procedures outlined.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b094701?utm_src=pdf-custom-synthesis
https://static.cymitquimica.com/products/54/pdf/sds-OR60180.pdf
https://www.chemicalbook.com/msds/sebacoyl-chloride.pdf
https://www.flinnsci.com/sds_682-sebacoyl-chloride/sds_682/
https://www.fishersci.com/store/msds?partNumber=AC294900500&productDescription=SEBACOYL+CHLORIDE%2C+TECH.+50GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Sebacoyl-chloride
https://pim-resources.coleparmer.com/sds/45355.pdf
https://pim-resources.coleparmer.com/sds/96581.pdf
https://media.laballey.com/docbuilder/sebacoyl-chloride-practical-safety-data-sheet-66f71b898eee0.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14226~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2015:10:28~~Sebacoyl%20chloride~~
https://www.benchchem.com/product/b094701#sebacoyl-chloride-safety-toxicity-and-handling-precautions
https://www.benchchem.com/product/b094701#sebacoyl-chloride-safety-toxicity-and-handling-precautions
https://www.benchchem.com/product/b094701#sebacoyl-chloride-safety-toxicity-and-handling-precautions
https://www.benchchem.com/product/b094701#sebacoyl-chloride-safety-toxicity-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b094701?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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